molecular formula C7H11F3N2O B1473525 1,1,1-Trifluoro-3-(piperazin-1-yl)propan-2-one CAS No. 1368845-16-2

1,1,1-Trifluoro-3-(piperazin-1-yl)propan-2-one

Cat. No.: B1473525
CAS No.: 1368845-16-2
M. Wt: 196.17 g/mol
InChI Key: FDINFOVCBOTSQD-UHFFFAOYSA-N
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Description

1,1,1-Trifluoro-3-(piperazin-1-yl)propan-2-one is a chemical compound with the molecular formula C7H13F3N2O . It is a powder at room temperature .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H13F3N2O/c8-7(9,10)6(13)5-12-3-1-11-2-4-12/h6,11,13H,1-5H2 .


Physical and Chemical Properties Analysis

This compound is a powder at room temperature . Its molecular weight is 198.19 .

Scientific Research Applications

Stereocontrolled Synthesis

1,1,1-Trifluoro-3-(phenylthio)propan-2-ol, closely related to the queried compound, is used in stereocontrolled synthesis. Its high enantiomeric purity, achieved through lipase-mediated kinetic resolution, allows its conversion into 1,1,1-trifluoro-2,3-epoxypropane, a key intermediate in various chemical reactions (Shimizu, Sugiyama, & Fujisawa, 1996).

Molecular Structure and Docking

The molecular structure and binding mechanism of a similar compound, (S)-1-((1H-benzo[d][1,2,3]triazol-1-yl)oxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol, have been investigated. The compound's conformational analysis and molecular orbital studies provide insights for drug design, particularly for α1A-adrenoceptor antagonists (Xu et al., 2016).

Synthesis of Trifluoromethyl-Substituted Heteroarenes

4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO), a variant of the compound , is used as a building block in synthesizing trifluoromethyl-substituted heteroarenes. This includes the synthesis of piperazines and demonstrates the versatility of trifluoromethylated compounds in pharmaceutical development (Sommer, Braun, Schröder, & Kirschning, 2017).

Antifungal Activity

A series of compounds, including 1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluoro-phenyl)-3-[(4-substituted phenyl)-piperazin-1-yl]-propan-2-ols, designed and synthesized for their antifungal properties, demonstrate the potential of trifluoromethyl-piperazin compounds in medicinal chemistry (Chai et al., 2011).

Safety and Hazards

This compound has been labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H312, H315, H319, H332, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .

Properties

IUPAC Name

1,1,1-trifluoro-3-piperazin-1-ylpropan-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11F3N2O/c8-7(9,10)6(13)5-12-3-1-11-2-4-12/h11H,1-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDINFOVCBOTSQD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)CC(=O)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11F3N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

196.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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